Cas no 761-34-2 (Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester)

Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester structure
761-34-2 structure
Product Name:Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester
CAS No:761-34-2
MF:C8H13F3O2
MW:198.182833433151
CID:575759
PubChem ID:136576
Update Time:2025-04-19

Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester
    • hexan-3-yl 2,2,2-trifluoroacetate
    • TXLRKFWFZMQEOY-UHFFFAOYSA-N
    • 3-hexyl trifluoroacetate
    • 3-Hexyltrifluoroacetate
    • 761-34-2
    • Hexan-3-yl trifluoroacetate
    • DTXSID80997464
    • Inchi: 1S/C8H13F3O2/c1-3-5-6(4-2)13-7(12)8(9,10)11/h6H,3-5H2,1-2H3
    • InChI Key: TXLRKFWFZMQEOY-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC(CC)CCC)(F)F

Computed Properties

  • Exact Mass: 198.08679
  • Monoisotopic Mass: 198.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.095
  • Boiling Point: 152.9°C at 760 mmHg
  • Flash Point: 16.1°C
  • Refractive Index: 1.374
  • PSA: 26.3
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd